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Compound of Interest

Compound Name: Trimethylammonium chloride-15N

Cat. No.: B15571459

Technical Guide: Trimethylammonium Chloride-
15N

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Trimethylammonium chloride-15N, a
stable isotope-labeled compound valuable in research and drug development. Due to the
absence of a specific Material Safety Data Sheet (MSDS) for the 15N-labeled variant, this
guide synthesizes safety and property data from the unlabeled analogue, Trimethylammonium
chloride. The primary applications, including its role as an internal standard for quantitative
analysis and in isotopic labeling for protein studies, are also detailed.

Section 1: Material Safety and Physical Properties

The following data is adapted from the Material Safety Data Sheet for unlabeled
Trimethylammonium chloride. The isotopic substitution of 14N with 15N is not expected to
significantly alter the chemical or physical hazards.
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Property Value Reference
Molecular Formula C3H10CIN [1]
Molar Mass 95.57 g/mol [1]
White to slightly cream
Appearance ) [1]
crystalline powder
Melting Point 283-284°C (decomposes) [1]
Boiling Point 132.32°C (rough estimate) [1]
Soluble in water and ethanol;
Solubility slightly soluble in chloroform; [1]
insoluble in ether.
pH 5 (100g/l, H20, 20°C) [1]
Sensitivity Hygroscopic [1]
Metric Value Reference
o LD50 orally in Rabbit: 3090
Acute Toxicity (Oral) [1]
mg/kg
Hazard Statement GHS Classification Reference

H315 Causes skin irritation [2]
H319 Causes serious eye irritation [2]
H335 May cause respiratory irritation  [3]
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Precaution Recommendation Reference

Handle in a well-ventilated

place. Wear suitable protective
Handling clothing, gloves, and eye/face [2]

protection. Avoid formation of

dust and aerosols.

Store the container tightly
closed in a dry, cool, and well-

Storage _ [1][2]
ventilated place. Store below

+30°C.

Section 2: Experimental Protocols

Trimethylammonium chloride-15N is a suitable internal standard for the accurate
quantification of TMA in biological samples by mass spectrometry. Deuterated analogs like
Trimethylammonium chloride-d6 are also commonly used for this purpose.[4] The general
workflow involves:

o Sample Preparation: Biological samples (e.g., plasma, serum, urine) are prepared to extract
the analytes of interest.

« Internal Standard Spiking: A known amount of Trimethylammonium chloride-15N is added
to the sample. This allows for correction of analyte loss during sample preparation and
analysis.[4]

o Chromatographic Separation: The sample is injected into a liquid chromatography (LC)
system to separate TMA from other components in the matrix. The labeled internal standard
will co-elute with the unlabeled analyte.[4]

¢ Mass Spectrometric Detection: The eluent from the LC is introduced into a mass
spectrometer. The instrument is set to monitor the specific mass-to-charge ratios of both the
native TMA and the 15N-labeled internal standard.

» Quantification: The ratio of the peak area of the analyte to the peak area of the internal
standard is used to calculate the concentration of the analyte in the original sample.
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Ammonium chloride (*>N) is a common nitrogen source for producing isotopically labeled
proteins in expression systems like E. coli for NMR studies.[5] While not a direct application of
Trimethylammonium chloride-15N, it highlights a key use of 15N-labeled compounds in
protein science. A typical protocol includes:

o Pre-culture Preparation: A single colony of the expression strain is used to inoculate a small
volume of standard LB medium and grown overnight.

e M9 Minimal Media Preparation: A defined M9 minimal medium is prepared, where the sole
nitrogen source is *°NHaCl. For 1L of media, 1g of *°>NHa4Cl is generally sufficient for complete
labeling.[6] Other essential salts and a carbon source (e.g., glucose) are also added.

e Inoculation and Growth: The overnight pre-culture is used to inoculate the M9 medium
containing *>NH4Cl. The culture is grown until it reaches the mid-log phase (OD600 of ~0.6-
0.8).

o Protein Expression Induction: Protein expression is induced by adding an appropriate
inducer (e.g., IPTG). The culture is then incubated for a specific time at a suitable
temperature to allow for protein expression.

o Cell Harvesting and Protein Purification: The cells are harvested by centrifugation, and the
15N-labeled protein is purified using standard chromatography techniques.

Section 3: Visualizations
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Workflow for Quantification using a Labeled Internal Standard
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Caption: General workflow for the quantification of analytes in biological samples.
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Workflow for 15N Protein Labeling
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Caption: General workflow for producing 15N-labeled proteins for NMR analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Trimethylammonium chloride-15N material safety data
sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571459#trimethylammonium-chloride-15n-
material-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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